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Compound of Interest

Compound Name: GPR61 Inverse agonist 1

Cat. No.: B15605252 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of novel chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While specific disposal protocols for GPR61 Inverse Agonist 1 are

not publicly available, this guide provides a comprehensive, step-by-step procedure based on

general best practices for the disposal of research-grade chemical compounds. Adherence to

institutional and local regulations is mandatory.

GPR61 Inverse Agonist 1 is a potent and selective GPR61 inverse agonist with a functional

IC50 of 10-11 nM in cAMP assays.[1] It is a valuable tool for studying the function and

modulation of GPR61, an orphan GPCR linked to appetite and metabolism.[2][3] Due to its

biological activity, proper disposal is crucial to prevent unintended environmental exposure.

Key Compound Data
For safe handling and storage, refer to the following quantitative data for GPR61 Inverse
Agonist 1.
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Parameter Value Source

IC50 11 nM

MedchemExpress.com[4],

InvivoChem[5],

ProbeChem.com[1]

Molecular Formula C22H26F2N6O5S MedchemExpress.com[6]

Molecular Weight 524.54 MedchemExpress.com[6]

Storage (Powder) -20°C for 3 years MedchemExpress.com[6]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
MedchemExpress.com[4][6]

Solubility in DMSO 100 mg/mL (190.64 mM) MedchemExpress.com[6]

Standard Disposal Procedure for Research-Grade
Compounds
The following procedure outlines a general workflow for the disposal of GPR61 Inverse
Agonist 1. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and to ensure compliance with all local, state, and federal

regulations.

Initial Assessment and Personal Protective Equipment (PPE): Before handling, review the

Safety Data Sheet (SDS) if available, or the product information for any known hazards. At a

minimum, wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves.

Waste Segregation:

Solid Waste: Collect any solid GPR61 Inverse Agonist 1, contaminated consumables

(e.g., weighing paper, pipette tips), and empty vials in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing GPR61 Inverse Agonist 1 should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Avoid mixing with other
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incompatible waste streams.

Waste Labeling: All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "GPR61 Inverse agonist 1"

The concentration and quantity of the waste

The date of accumulation

The primary hazard(s) (e.g., "Chemical Waste," "Biohazard" if applicable)

Storage of Waste: Store the labeled hazardous waste containers in a designated, secure

area away from general laboratory traffic. Ensure the storage area is well-ventilated and has

secondary containment to prevent spills.

Arranging for Disposal: Contact your institution's EHS department to schedule a pickup for

the hazardous waste.[7] They will arrange for the final disposal, which typically involves

incineration by a licensed environmental management vendor.[7]

Documentation: Maintain a record of the disposal, including the date, quantity, and method of

disposal, in accordance with your institution's policies and any applicable regulations.

Disposal Workflow Diagram
The following diagram illustrates the recommended logical workflow for the proper disposal of

GPR61 Inverse Agonist 1.
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1. Preparation & Assessment

2. Waste Segregation & Collection

3. Labeling & Temporary Storage

4. Final Disposal & Documentation
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(SDS or Product Data)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Streams

Solid Waste Collection
(e.g., powder, contaminated vials)

Liquid Waste Collection
(e.g., solutions in solvent)

Label Solid Waste Container:
'Hazardous Waste - GPR61 Inverse Agonist 1'

Label Liquid Waste Container:
'Hazardous Waste - GPR61 Inverse Agonist 1'

Store in Designated
Secondary Containment Area

Contact Institutional EHS
for Waste Pickup

EHS Transports to
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Document Disposal Record

End: Safe Disposal Complete
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Caption: Workflow for the safe disposal of GPR61 Inverse Agonist 1.
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By following these general guidelines and, most importantly, the specific protocols established

by your institution, you can ensure the safe and responsible disposal of GPR61 Inverse
Agonist 1 and other research-grade chemicals, fostering a secure and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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